Cas no 1822968-48-8 (Tricyclo[3.3.1.13,7]decane-2-carboxylic acid, 2,5-diamino-)
Tricyclo[3.3.1.13,7]decane-2-carboxylic acid, 2,5-diamino- Chemical and Physical Properties
Names and Identifiers
-
- Tricyclo[3.3.1.13,7]decane-2-carboxylic acid, 2,5-diamino-
-
- Inchi: 1S/C11H18N2O2/c12-10-3-6-1-7(4-10)11(13,9(14)15)8(2-6)5-10/h6-8H,1-5,12-13H2,(H,14,15)
- InChI Key: WOBCTKKJCYTWHV-UHFFFAOYSA-N
- SMILES: C12CC3(N)CC(CC(C3)C1(N)C(O)=O)C2
Tricyclo[3.3.1.13,7]decane-2-carboxylic acid, 2,5-diamino- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-146823-0.05g |
(2r,5s)-2,5-diaminoadamantane-2-carboxylic acid |
1822968-48-8 | 0.05g |
$3896.0 | 2023-06-08 | ||
| Enamine | EN300-146823-0.1g |
(2r,5s)-2,5-diaminoadamantane-2-carboxylic acid |
1822968-48-8 | 0.1g |
$4082.0 | 2023-06-08 | ||
| Enamine | EN300-146823-0.25g |
(2r,5s)-2,5-diaminoadamantane-2-carboxylic acid |
1822968-48-8 | 0.25g |
$4267.0 | 2023-06-08 | ||
| Enamine | EN300-146823-0.5g |
(2r,5s)-2,5-diaminoadamantane-2-carboxylic acid |
1822968-48-8 | 0.5g |
$4453.0 | 2023-06-08 | ||
| Enamine | EN300-146823-1.0g |
(2r,5s)-2,5-diaminoadamantane-2-carboxylic acid |
1822968-48-8 | 1g |
$4639.0 | 2023-06-08 | ||
| Enamine | EN300-146823-2.5g |
(2r,5s)-2,5-diaminoadamantane-2-carboxylic acid |
1822968-48-8 | 2.5g |
$9093.0 | 2023-06-08 | ||
| Enamine | EN300-146823-5.0g |
(2r,5s)-2,5-diaminoadamantane-2-carboxylic acid |
1822968-48-8 | 5g |
$13454.0 | 2023-06-08 | ||
| Enamine | EN300-146823-10.0g |
(2r,5s)-2,5-diaminoadamantane-2-carboxylic acid |
1822968-48-8 | 10g |
$19950.0 | 2023-06-08 | ||
| Enamine | EN300-146823-50mg |
(2r,5s)-2,5-diaminoadamantane-2-carboxylic acid |
1822968-48-8 | 50mg |
$3896.0 | 2023-09-29 | ||
| Enamine | EN300-146823-100mg |
(2r,5s)-2,5-diaminoadamantane-2-carboxylic acid |
1822968-48-8 | 100mg |
$4082.0 | 2023-09-29 |
Tricyclo[3.3.1.13,7]decane-2-carboxylic acid, 2,5-diamino- Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on Tricyclo[3.3.1.13,7]decane-2-carboxylic acid, 2,5-diamino-
Recent Advances in the Study of Tricyclo[3.3.1.13,7]decane-2-carboxylic acid, 2,5-diamino- (CAS: 1822968-48-8)
Tricyclo[3.3.1.13,7]decane-2-carboxylic acid, 2,5-diamino- (CAS: 1822968-48-8) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Its tricyclic framework and functional groups make it a promising scaffold for the development of novel therapeutic agents. Recent studies have explored its potential applications in drug discovery, particularly in targeting protein-protein interactions and modulating enzymatic activity.
One of the key areas of research involving this compound is its role as a building block for the synthesis of peptidomimetics. The rigid tricyclic structure mimics the secondary structures of peptides, enabling the design of molecules that can interfere with biological pathways more effectively than linear peptides. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Tricyclo[3.3.1.13,7]decane-2-carboxylic acid, 2,5-diamino- exhibit high affinity for the p53-MDM2 interaction, a critical target in cancer therapy.
Another significant advancement is the use of this compound in the development of enzyme inhibitors. Researchers have reported that its unique geometry allows for selective binding to the active sites of various enzymes, including proteases and kinases. For instance, a recent preprint on bioRxiv highlighted its potential as a scaffold for designing inhibitors of SARS-CoV-2 main protease, showcasing its versatility in addressing emerging infectious diseases.
The synthesis and optimization of Tricyclo[3.3.1.13,7]decane-2-carboxylic acid, 2,5-diamino- derivatives have also been a focus of recent investigations. Advances in asymmetric synthesis have enabled the production of enantiomerically pure forms, which are crucial for achieving high specificity in biological applications. A 2024 paper in Organic Letters detailed a novel catalytic method for the enantioselective synthesis of this compound, significantly improving yield and purity.
In addition to its therapeutic potential, this compound has been explored for its utility in material science. Its robust and stable structure makes it an attractive candidate for the development of novel polymers and coatings with enhanced durability and biocompatibility. A study in Advanced Materials reported the incorporation of Tricyclo[3.3.1.13,7]decane-2-carboxylic acid, 2,5-diamino- into hydrogels, resulting in materials with superior mechanical properties and drug-loading capacity.
Despite these promising developments, challenges remain in the widespread application of this compound. Issues such as scalability of synthesis, bioavailability, and potential off-target effects need to be addressed in future research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize the potential of Tricyclo[3.3.1.13,7]decane-2-carboxylic acid, 2,5-diamino- in both therapeutic and material applications.
In conclusion, Tricyclo[3.3.1.13,7]decane-2-carboxylic acid, 2,5-diamino- (CAS: 1822968-48-8) represents a versatile and promising scaffold in chemical biology and medicinal chemistry. Recent studies have highlighted its potential in drug discovery, enzyme inhibition, and material science, paving the way for innovative applications. Continued research and development efforts are expected to further elucidate its mechanisms and expand its utility in diverse fields.
1822968-48-8 (Tricyclo[3.3.1.13,7]decane-2-carboxylic acid, 2,5-diamino-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)